Cas no 2248287-18-3 (Spiro[bicyclo[2.2.1]heptane-2,3'-cyclobutane]-1'-one)

• Product Name: Spiro[bicyclo[2.2.1]heptane-2,3'-cyclobutane]-1'-one
• CAS No: 2248287-18-3
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 6123098
• PubChem ID: 137935355
• Update Time: 2025-10-28

Spiro[bicyclo[2.2.1]heptane-2,3'-cyclobutane]-1'-one Chemical and Physical Properties

Names and Identifiers

• EN300-6497331
• Spiro[bicyclo[2.2.1]heptane-2,3'-cyclobutane]-1'-one
• 2248287-18-3
• spiro[bicyclo[2.2.1]heptane-2,1'-cyclobutane]-3'-one

• Inchi： 1S/C10H14O/c11-9-5-10(6-9)4-7-1-2-8(10)3-7/h7-8H,1-6H2
• InChI Key： XFSCICPFSNSVSL-UHFFFAOYSA-N
• SMILES： O=C1CC2(C1)CC1CCC2C1

Computed Properties

• Exact Mass: 150.104465066g/mol
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Additional information on Spiro[bicyclo[2.2.1]heptane-2,3'-cyclobutane]-1'-one

Spiro[bicyclo[2.2.1]heptane-2,3'-cyclobutane]-1'-one: A Comprehensive Overview

The compound Spiro[bicyclo[2.2.1]heptane-2,3'-cyclobutane]-1'-one, also known by its CAS number NO2248287-18-3, is a highly specialized organic molecule with unique structural and chemical properties. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, typically carbon. The bicyclo[2.2.1]heptane framework is a well-known structure in organic chemistry, often referred to as norbornane due to its bicyclic nature.

The spiro arrangement in this compound introduces additional complexity and functionality. The cyclobutane ring fused at the 3' position of the bicyclo system creates a strained structure, which can influence the compound's reactivity and physical properties. The ketone group at the 1' position further enhances the compound's potential for participation in various chemical reactions, such as nucleophilic additions and cycloadditions.

Recent studies have highlighted the importance of spiro compounds in drug design and materials science. For instance, researchers have explored the use of spiro compounds in developing new pharmaceutical agents due to their ability to mimic complex biological molecules and interact with target proteins in unique ways. In a 2023 study published in Journal of Medicinal Chemistry, scientists demonstrated that spiro compounds like Spiro[bicyclo[2.2.1]heptane-2,3'-cyclobutane]-1'-one could serve as scaffolds for designing inhibitors of certain enzymes involved in neurodegenerative diseases.

From a synthetic perspective, the preparation of Spiro[bicyclo[2.2.1]heptane-2,3'-cyclobutane]-1'-one involves advanced organic chemistry techniques, including ring-closing metathesis and ketone formation via oxidation reactions. A notable approach reported in a 2023 paper in Nature Chemistry utilized Grubbs catalyst for the construction of the spiro ring system, followed by oxidation using Dess-Martin periodinane to introduce the ketone group.

In terms of applications, this compound has shown promise in several areas beyond drug discovery. For example, its rigid bicyclic structure makes it an attractive candidate for use in advanced materials such as high-performance polymers and liquid crystals. Researchers have also investigated its potential as a building block for constructing more complex molecular architectures with tailored electronic properties.

Moreover, computational studies have provided valuable insights into the electronic structure and reactivity of Spiro[bicyclo[2.2.1]heptane-2,3'-cyclobutane]-1'-one. Using density functional theory (DFT), scientists have mapped out the compound's frontier molecular orbitals and identified key sites for chemical modification. These findings are particularly relevant for designing derivatives with enhanced functionality.

Looking ahead, the continued exploration of Spiro[bicyclo[2.2.1]heptane-2,3'-cyclobutane]-1'-one is expected to yield further breakthroughs in both fundamental chemistry and applied sciences. Its unique combination of structural features positions it as a valuable tool for addressing challenges in drug development, materials innovation, and beyond.